![molecular formula C10H16ClN3O3S B1523004 2-amino-N-[3-(methylsulfamoyl)phenyl]propanamide hydrochloride CAS No. 1258639-56-3](/img/structure/B1523004.png)
2-amino-N-[3-(methylsulfamoyl)phenyl]propanamide hydrochloride
Overview
Description
2-amino-N-[3-(methylsulfamoyl)phenyl]propanamide hydrochloride is a useful research compound. Its molecular formula is C10H16ClN3O3S and its molecular weight is 293.77 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biocatalysis in Drug Metabolism
One study illustrates the use of biocatalysis to understand the metabolism of drugs related to "2-amino-N-[3-(methylsulfamoyl)phenyl]propanamide hydrochloride." The research applied microbial-based surrogate biocatalytic systems to produce mammalian metabolites of LY451395, a biaryl-bis-sulfonamide AMPA receptor potentiator, facilitating the structural characterization of these metabolites through nuclear magnetic resonance spectroscopy. This approach helps in the identification and quantification of drug metabolites during clinical investigations, underscoring the importance of biocatalysis in elucidating drug metabolism pathways (Zmijewski et al., 2006).
Antimicrobial and Antifungal Properties
Another study focused on the synthesis of new heterocyclic compounds incorporating the sulfamoyl moiety, aimed at developing antimicrobial agents. The research synthesized derivatives suitable for use as antimicrobial and antifungal agents, showing promising results in vitro. This highlights the potential of compounds related to "this compound" in treating microbial infections (Darwish et al., 2014).
Receptor Modulation and Antagonistic Effects
Research into TRPV1 antagonists has led to the development of compounds related to "this compound" with significant potential in treating pain and other conditions. One study designed a series of N-(2-amino-6-trifluoromethylpyridin-3-ylmethyl)-2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides, demonstrating strong analgesic activity and offering insights into the structural requirements for high hTRPV1 binding potency. These findings are crucial for the development of new analgesic drugs with fewer side effects (Kim et al., 2012).
Properties
IUPAC Name |
2-amino-N-[3-(methylsulfamoyl)phenyl]propanamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O3S.ClH/c1-7(11)10(14)13-8-4-3-5-9(6-8)17(15,16)12-2;/h3-7,12H,11H2,1-2H3,(H,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOSXPXPBCLKEPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)S(=O)(=O)NC)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.